N1-benzyl-N2-(1-(furan-2-yl)propan-2-yl)oxalamide

• IUPAC Name: N-benzyl-N'-[1-(furan-2-yl)propan-2-yl]oxamide
• InChI: InChI=1S/C16H18N2O3/c1-12(10-14-8-5-9-21-14)18-16(20)15(19)17-11-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: WKJOTUJOWFPGFN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• CAS No.: 1219913-93-5

Description

N1-benzyl-N2-(1-(furan-2-yl)propan-2-yl)oxalamide is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.331. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

• N,N'-Bisoxalamides in Catalysis : N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been shown to enhance the catalytic activity in copper-catalyzed coupling reactions. This compound is effective in promoting N-arylation of anilines and cyclic secondary amines, demonstrating its potential as a valuable ligand in catalytic processes (Bhunia, Kumar, & Ma, 2017).

Synthesis of Heterocyclic Compounds

• Synthesis of Benzothiazole and Thiazoloquinoline : Research has been conducted on the synthesis of benzothiazole and thiazoloquinoline using compounds similar to N1-benzyl-N2-(1-(furan-2-yl)propan-2-yl)oxalamide. These syntheses involve various electrophilic substitution reactions, indicating the utility of these compounds in creating valuable heterocyclic structures (Aleksandrov & El’chaninov, 2017) (El’chaninov & Aleksandrov, 2017).

Potential Anti-Tumoral Activity

• Benzo-furan Derivatives : Certain benzo-furan derivatives, structurally related to the compound , have attracted attention due to their promising anti-tumoral activity. These compounds' crystal structures have been analyzed to understand their molecular interactions (Diana et al., 2019).

Pharmaceutical Applications

• Synthesis of YC-1 : The synthesis of 1-benzyl-3-(5'-hydroxymethyl-2'-furyl)-indazole (YC-1), an important pharmaceutical target, involves the use of furan derivatives. This highlights the relevance of such compounds in pharmaceutical synthesis (Palmieri, Gabrielli, & Ballini, 2010).

Corrosion Inhibition

• Inhibition of Steel Corrosion : Amino acid compounds including furan-2-ylmethylene derivatives have been studied as inhibitors for steel corrosion in acidic solutions. This application demonstrates the potential of these compounds in industrial corrosion protection (Yadav, Sarkar, & Purkait, 2015).

Organic Synthesis

• Synthesis of Benzo[b]Furan Derivatives : Research involving the synthesis of benzo[b]furan derivatives from furan-2-yl(phenyl)methanol demonstrates the applicability of these compounds in organic synthesis, particularly in forming complex heterocyclic structures (Reddy et al., 2012).